![molecular formula C17H16BrNO3S2 B2832101 5-Bromo-N-[3-hydroxy-3-(naphthalen-1-YL)propyl]thiophene-2-sulfonamide CAS No. 1421441-89-5](/img/structure/B2832101.png)
5-Bromo-N-[3-hydroxy-3-(naphthalen-1-YL)propyl]thiophene-2-sulfonamide
Description
5-Bromo-N-[3-hydroxy-3-(naphthalen-1-YL)propyl]thiophene-2-sulfonamide, also known as BNT-1, is a synthetic compound that belongs to the class of thiophene sulfonamide derivatives. It has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders.
Scientific Research Applications
Anti-Inflammatory Properties
Thiophene derivatives have been investigated for their anti-inflammatory potential. The presence of the bromine atom in this compound may enhance its anti-inflammatory effects. Researchers have explored its ability to modulate inflammatory pathways, potentially making it useful in managing inflammatory conditions .
Analgesic Activity
The compound’s structural features suggest it could exhibit analgesic properties. By targeting pain receptors or pathways, it may alleviate pain. Further studies are needed to validate this potential application .
Plant Growth Regulation
Thiophenes, including derivatives like this one, can influence plant growth and development. They may act as signaling molecules or affect hormone pathways. Investigating its impact on plant physiology could reveal novel applications in agriculture .
Antibacterial and Antifungal Effects
Sulfonamide-containing compounds often exhibit antimicrobial activity. This compound’s combination of thiophene and sulfonamide groups could make it a candidate for antibacterial or antifungal agents. Researchers could explore its efficacy against specific pathogens .
Photovoltaic Materials
Thiophenes are commonly used in organic electronics, including solar cells. The bromine substitution in this compound may influence its electronic properties, potentially enhancing its performance in photovoltaic devices .
Quantum Chemical Studies
Theoretical studies using quantum chemical methods can provide insights into the compound’s electronic structure, reactivity, and stability. Researchers can explore its energy levels, charge distribution, and other properties to guide experimental investigations .
properties
IUPAC Name |
5-bromo-N-(3-hydroxy-3-naphthalen-1-ylpropyl)thiophene-2-sulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16BrNO3S2/c18-16-8-9-17(23-16)24(21,22)19-11-10-15(20)14-7-3-5-12-4-1-2-6-13(12)14/h1-9,15,19-20H,10-11H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PJVGCXCVJSLCDS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2C(CCNS(=O)(=O)C3=CC=C(S3)Br)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16BrNO3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-N-[3-hydroxy-3-(naphthalen-1-YL)propyl]thiophene-2-sulfonamide | |
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